Cas no 356570-27-9 (N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 356570-27-9
• MF: C₂₂H₂₄N₄O₆S₂
• MW: 504.579162597656
• CID: 5416676
• Update Time: 2025-11-01

N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-4-piperidin-1-ylsulfonylbenzamide
• Benzamide, N-[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]-4-(1-piperidinylsulfonyl)-
• N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide

• Inchi： 1S/C22H24N4O6S2/c1-16-15-21(24-32-16)25-33(28,29)19-11-7-18(8-12-19)23-22(27)17-5-9-20(10-6-17)34(30,31)26-13-3-2-4-14-26/h5-12,15H,2-4,13-14H2,1H3,(H,23,27)(H,24,25)
• InChI Key： XFWZYTNMIOZJRQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide

N-{4-(5-Methyl-1,2-Oxazol-3-Yl)Sulfamoylphenyl}-4-(Piperidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

N-{4-(5-Methyl-1,2-Oxazol-3-Yl)Sulfamoylphenyl}-4-(Piperidine-1-Sulfonyl)Benzamide, also known by its CAS number 356570-27-9, is a complex organic compound with significant potential in various fields of research and application. This compound is characterized by its intricate structure, which includes a benzamide moiety, a sulfamoyl group, and a piperidine sulfonyl group. The presence of these functional groups makes it a versatile molecule with diverse chemical and biological properties.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, amide bond formations, and sulfonation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and intermolecular interactions.

One of the most promising applications of CAS No 356570-27-9 lies in its potential as a bioactive agent. Studies have shown that this compound exhibits significant activity against various enzymes and receptors, making it a valuable candidate for drug discovery. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit kinases involved in cancer cell proliferation. This finding has sparked interest in exploring its therapeutic potential in oncology.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics. Recent studies have demonstrated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), enhancing device efficiency and stability. This dual functionality underscores the compound's versatility across different scientific domains.

The environmental impact of N-{4-(5-Methyl-1,2-Oxazol-3-Yl)Sulfamoylphenyl}-4-(Piperidine-1-Sulfonyl)Benzamide is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to assess its safety for large-scale applications. Preliminary results suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its sustainable use.

From a structural perspective, the molecule's stability is influenced by the presence of electron-withdrawing groups such as the sulfonyl moiety. These groups not only enhance the molecule's solubility but also contribute to its thermal stability. Advanced computational methods, including density functional theory (DFT), have been employed to study the electronic distribution and reactivity of the compound at the molecular level.

The development of efficient analytical methods for the characterization of this compound is another area of active research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to ensure accurate quantification and identification. These advancements are crucial for quality control in both laboratory settings and industrial applications.

In conclusion, CAS No 356570-27-9, or N-{4-(5-Methyl-1,2-Oxazol-3-Yl)Sulfamoylphenyl}-4-(Piperidine-1-Sulfonyl)Benzamide, represents a multifaceted compound with wide-ranging applications across chemistry, pharmacology, and materials science. Its complex structure and versatile properties continue to attract researchers worldwide, driving innovative discoveries and practical implementations.